Cas no 946377-82-8 (2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 946377-82-8
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 5430511
• Update Time: 2025-10-30

2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H24N4O3/c1-3-30-19-10-8-18(9-11-19)22-26-21(16-25)24(31-22)28-14-12-27(13-15-28)23(29)20-7-5-4-6-17(20)2/h4-11H,3,12-15H2,1-2H3
• InChI Key： NFQCIYKFKBCTCT-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3C)CC2)=C(C#N)N=C1C1=CC=C(OCC)C=C1

Additional information on 2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Professional Introduction to Compound with CAS No. 946377-82-8 and Product Name: 2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

The compound with the CAS number 946377-82-8 and the product name 2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a piperazine core linked to an oxazole ring and functionalized with 4-(2-methylbenzoyl) and 4-ethoxyphenyl substituents, makes it a promising candidate for further investigation in drug discovery.

In recent years, the development of novel pharmacophores has been driven by the need for more effective and selective therapeutic agents. The piperazine moiety is particularly noteworthy in medicinal chemistry due to its presence in numerous FDA-approved drugs, where it often contributes to pharmacological activity and binding affinity. The incorporation of the 1,3-oxazole ring into the molecular framework introduces additional binding pockets and hydrogen bonding opportunities, which can enhance interactions with biological targets. This structural design has been strategically employed to modulate receptor activity and improve drug-like properties.

The 4-(2-methylbenzoyl) substituent on the piperazine ring is another key feature that contributes to the compound's unique chemical profile. This group not only increases the lipophilicity of the molecule but also provides a site for further functionalization or interaction with biological targets. The presence of such substituents has been shown to enhance binding affinity in various drug candidates, making this compound a valuable asset in medicinal chemistry libraries.

Moreover, the 4-ethoxyphenyl moiety at the 2-position of the piperazine ring adds another layer of complexity to the molecule. This aromatic group can participate in π-stacking interactions with biological targets, which is a common mechanism for enhancing binding affinity. Additionally, the carbonitrile group at the 4-position of the oxazole ring introduces a polar moiety that can improve solubility and bioavailability, critical factors in drug development.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. The oxazole ring, in particular, has been extensively studied for its role in antimicrobial, antiviral, and anti-inflammatory applications. The combination of a piperazine core with an oxazole ring has shown promise in modulating enzyme activity and receptor binding. For instance, derivatives of this class have been investigated for their potential in treating neurological disorders due to their ability to interact with neurotransmitter receptors.

The 2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile compound is being explored as a lead molecule in several preclinical studies aimed at identifying novel therapeutic agents. Its unique structural features make it a versatile scaffold for further optimization through structure-based drug design or fragment-based approaches. By leveraging computational modeling and high-throughput screening techniques, researchers are able to rapidly assess the potential of this compound against various biological targets.

In addition to its pharmacological potential, this compound exhibits interesting chemical properties that make it suitable for synthetic applications. The presence of multiple functional groups provides opportunities for further derivatization, allowing chemists to tailor its properties for specific applications. For example, the nitrile group can be hydrolyzed to an amide or carboxylic acid under appropriate conditions, expanding its synthetic utility.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic methodologies are employed to construct the desired framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and protective group strategies are commonly used in these processes. The successful synthesis of this compound underscores the growing capabilities in medicinal chemistry and synthetic organic chemistry.

As research progresses, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital for advancing drug discovery efforts. The sharing of knowledge and resources enables faster development cycles and more comprehensive characterization of novel compounds like 2-(4-ethoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile. These collaborations often lead to innovative approaches that accelerate the transition from laboratory discoveries to clinical candidates.

The regulatory landscape also plays a crucial role in guiding drug development efforts. Compliance with guidelines set forth by agencies such as the FDA ensures that compounds like this one undergo rigorous testing before being considered for therapeutic use. Preclinical studies provide essential data on safety profiles, pharmacokinetics, and mechanism of action, which are critical for determining whether a compound progresses into human trials.

In conclusion,946377-82-8 represents a significant contribution to the field of chemical biology and pharmaceutical research due to its complex structure and potential therapeutic applications. The strategic design of this molecule incorporates multiple functional groups that enhance its interactions with biological targets while improving drug-like properties such as solubility and bioavailability. As research continues into its pharmacological effects,2-(4-hydroxyphenyl)-5-pyridinyl-pyrimidinone derivatives will likely play an important role in addressing unmet medical needs through innovative drug discovery efforts.